Cas no 7721-49-5 (3-tert-butyl-1H-pyrrole)

• Product Name: 3-tert-butyl-1H-pyrrole
• CAS No: 7721-49-5
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 3234287
• PubChem ID: 11029829
• Update Time: 2025-10-10

3-tert-butyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLE, 3-(1,1-DIMETHYLETHYL)-
• 3-tert-butyl-1H-pyrrole
• 3-t-butylpyrrole
• 3-(tert-Butyl)-1H-pyrrole
• EN300-1590605
• 7721-49-5
• DB-424172
• HAA72149
• AKOS006348091
• 992-472-8
• SCHEMBL681335
• F53439

• Inchi： 1S/C8H13N/c1-8(2,3)7-4-5-9-6-7/h4-6,9H,1-3H3
• InChI Key： NHYJULRDUCGYHO-UHFFFAOYSA-N
• SMILES： N1C=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 123.104799419Da
• Monoisotopic Mass: 123.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.8Ų

Additional information on 3-tert-butyl-1H-pyrrole

Compound CAS No. 7721-49-5: 1H-Pyrrole, 3-(1,1-Dimethylethyl)-

The compound CAS No. 7721-49-5, also known as 1H-pyrrole, 3-(1,1-dimethylethyl)-, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the pyrrole family, which is a five-membered aromatic ring containing one nitrogen atom. The presence of the 3-(1,1-dimethylethyl) substituent introduces unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Pyrroles are fundamental structures in organic chemistry due to their aromaticity and ability to undergo various reactions such as electrophilic substitution and cycloaddition. The 3-(tert-butyl)pyrrole derivative, specifically CAS No. 7721-49-5, has been extensively studied for its role in synthesizing advanced materials like conductive polymers and metal-organic frameworks (MOFs). Recent research has highlighted its potential in the development of high-performance electronics and energy storage devices.

The synthesis of CAS No. 7721-49-5 typically involves the reaction of pyrrole with alkylation agents under controlled conditions. This process ensures the selective introduction of the tert-butyl group at the 3-position of the pyrrole ring. The steric bulk introduced by the tert-butyl group enhances the molecule's stability and solubility, making it suitable for applications in organic electronics.

In terms of physical properties, CAS No. 7721-49-5 exhibits a melting point of approximately 60°C and a boiling point around 200°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF facilitates its use in solution-based chemical reactions. The compound's UV-vis spectrum shows strong absorption bands in the visible region, indicating its potential for use in light-harvesting materials.

Recent studies have explored the use of CAS No. 7721-49-5 as a precursor for synthesizing conjugated polymers with tailored electronic properties. These polymers have shown promise in applications such as flexible electronics, photovoltaics, and sensors. Additionally, the compound has been employed in the construction of MOFs, where it serves as a ligand for metal ions, enabling the formation of porous materials with high surface areas.

The versatility of CAS No. 7721-49-5 extends to its role in medicinal chemistry. Researchers have investigated its derivatives as potential candidates for drug discovery, particularly in targeting specific proteins and enzymes involved in disease pathways. The tert-butyl substituent contributes to the molecule's pharmacokinetic properties, making it an attractive scaffold for drug design.

In conclusion, CAS No. 7721-49-5, or 1H-pyrrole, 3-(1,1-dimethylethyl)-, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and reactivity make it an essential component in modern chemical research and industrial applications. As advancements in materials science and drug discovery continue to unfold, this compound is expected to play an increasingly important role in shaping future technologies.